Cas no 2138426-30-7 (3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride)

• Product Name: 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride
• CAS No: 2138426-30-7
• MF: C₁₃H₁₉FO₃S
• MW: 274.351566553116
• CID: 5859054
• PubChem ID: 165460527
• Update Time: 2025-05-25

3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728369
• 3-(4-tert-butylphenoxy)propane-1-sulfonyl fluoride
• 2138426-30-7
• 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride

• Inchi： 1S/C13H19FO3S/c1-13(2,3)11-5-7-12(8-6-11)17-9-4-10-18(14,15)16/h5-8H,4,9-10H2,1-3H3
• InChI Key： MSXTTWJGZVULQA-UHFFFAOYSA-N
• SMILES： S(CCCOC1C=CC(=CC=1)C(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 274.10389380g/mol
• Monoisotopic Mass: 274.10389380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride

Introduction to 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride (CAS No. 2138426-30-7)

3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride, identified by the chemical identifier CAS No. 2138426-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the modification and functionalization of biomolecules. The unique structural features of this molecule, including the presence of a tert-butyl group and a sulfonyl fluoride moiety, contribute to its reactivity and utility in various biochemical and medicinal chemistry applications.

The tert-butyl group (C(CH₃)₃) attached to the phenoxy ring enhances the lipophilicity of the compound, making it more soluble in organic solvents and facilitating its interaction with hydrophobic regions of biological targets. This property is particularly valuable in drug design, where optimizing solubility and bioavailability is crucial for the development of effective therapeutic agents. Additionally, the sulfonyl fluoride (-SO₂F) group is a well-known leaving group in organic synthesis, commonly used in nucleophilic substitution reactions to introduce various functional groups into molecular frameworks.

In recent years, sulfonyl fluorides have been extensively studied for their role in medicinal chemistry due to their ability to modify biological targets through covalent bonding. This covalent interaction can lead to increased binding affinity and prolonged duration of action, making sulfonyl fluorides valuable tools in the development of small-molecule drugs. The compound 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride has been explored in several research contexts, including its potential use as an intermediate in the synthesis of protease inhibitors, kinase inhibitors, and other bioactive molecules.

One of the most compelling aspects of this compound is its utility in bioconjugation chemistry. The sulfonyl fluoride group can be selectively activated under controlled conditions to react with nucleophiles such as amines, thiols, and hydroxyl groups present on biomolecules like peptides, proteins, and carbohydrates. This capability has enabled researchers to develop novel bioconjugates with applications ranging from diagnostic imaging agents to targeted therapeutics. For instance, recent studies have demonstrated the use of 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride in the synthesis of fluorescently labeled antibodies and peptides for high-throughput screening assays.

The structural motif of this compound also makes it a promising candidate for proteolysis-targeting chimeras (PROTACs), a novel class of targeted protein degraders that exploit the ubiquitin-proteasome system to selectively degrade disease-causing proteins. The lipophilic nature imparted by the tert-butyl group facilitates membrane penetration, while the sulfonyl fluoride moiety allows for stable conjugation with targeting ligands. Preliminary studies have shown that derivatives of 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride can effectively induce degradation of target proteins in vitro, highlighting its potential as a building block for next-generation therapeutic agents.

Another area where this compound has shown promise is in chemotherapy research. Sulfonyl fluorides have been reported to exhibit anti-cancer properties by interfering with key signaling pathways involved in tumor growth and progression. The ability of 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride to undergo selective covalent modification suggests that it could be used to develop drugs that disrupt cancer-related protein-protein interactions or inhibit enzyme activity critical for tumor survival.

The synthesis of 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include halogenation followed by sulfonylation using fluorinating agents such as sulfur tetrafluoride or phosphorus oxychloride derivatives. The presence of the tert-butyl group necessitates careful optimization of reaction conditions to ensure regioselectivity and high yield. Advances in catalytic methods have further improved the efficiency of these synthetic routes, making it more feasible to produce this compound on a larger scale for industrial applications.

In conclusion, 3-(4-Tert-butylphenoxy)propane-1-sulfonyl fluoride (CAS No. 2138426-30-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications ranging from bioconjugation chemistry to proteolysis-targeting chimeras and anti-cancer therapies. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex biological challenges and developing innovative therapeutic strategies.